1-(3-((3-Methoxypyrazin-2-yl)oxy)pyrrolidin-1-yl)-2-(p-tolyloxy)ethanone

• IUPAC Name: 1-[3-(3-methoxypyrazin-2-yl)oxypyrrolidin-1-yl]-2-(4-methylphenoxy)ethanone
• InChI: InChI=1S/C18H21N3O4/c1-13-3-5-14(6-4-13)24-12-16(22)21-10-7-15(11-21)25-18-17(23-2)19-8-9-20-18/h3-6,8-9,15H,7,10-12H2,1-2H3
• InChI Key: QVGYKTKQQVZNOM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OCC(=O)N2CCC(C2)OC3=NC=CN=C3OC
• Molecular Formula: C18H21N3O4
• Molecular Weight: 343.4 g/mol

Description

1-(3-((3-Methoxypyrazin-2-yl)oxy)pyrrolidin-1-yl)-2-(p-tolyloxy)ethanone, commonly known as MPOPE, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. MPOPE is a synthetic compound that is used in the research of various biological processes, particularly in the study of the nervous system.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

1-(3-((3-Methoxypyrazin-2-yl)oxy)pyrrolidin-1-yl)-2-(p-tolyloxy)ethanone plays a role in the synthesis of various heterocyclic compounds. For instance, it's involved in the formation of pyrazolo[1,5-a]pyrimidines, pyrazolo[5,1-c]triazines, and polysubstituted pyridines containing the 1,2,3-triazole moiety. These compounds are synthesized through reactions with appropriate heterocyclic amines and diazonium salts, demonstrating the compound's utility in diverse chemical syntheses (Abdelriheem et al., 2017).

Monoamine Oxidase (MAO) Inhibition

In the realm of enzymatic inhibition, derivatives of this compound, such as 3-(1H-Pyrrol-1-yl)-2-oxazolidinones, have been synthesized as analogues of toloxatone. These compounds exhibit inhibitory activity against monoamine oxidase type A, which is significant for their potential use in medicinal chemistry, particularly in the treatment of depression (Mai et al., 2002).

Enhancement of Learning and Memory

In the field of neurology, derivatives like 1-(4-Methylpiperazin-1-yl)-2-(1-(pyridin-2-yl)Ethoxy) Ethanone have been shown to improve learning and memory reconstruction dysfunction in mice. This suggests its potential use in cognitive enhancement or in the treatment of memory-related disorders (Zhang Hong-ying, 2012).

Antimicrobial Activity

Derivatives like 2-[N-(substitutedbenzothiazolyl)amino]pyridine-3-carboxylic acids have been synthesized using a compound structurally related to 1-(3-((3-Methoxypyrazin-2-yl)oxy)pyrrolidin-1-yl)-2-(p-tolyloxy)ethanone, showing variable and modest antimicrobial activity against bacteria and fungi. This signifies its potential application in the development of new antimicrobial agents (Patel et al., 2011).

Synthesis of Pyrazolopyridines

The compound also finds application in the synthesis of pyrazolopyridines and other pyrido fused systems. This involves a reaction with 3-aminopyrazole, leading to the formation of pyrazolopyridines, demonstrating its versatility in organic synthesis (Almansa et al., 2008).